Cas no 1159817-99-8 (5-(3-Thienyl)-2-hydroxypyrazine)

• Product Name: 5-(3-Thienyl)-2-hydroxypyrazine
• CAS No: 1159817-99-8
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• CID: 5272984
• Update Time: 2025-05-28

5-(3-Thienyl)-2-hydroxypyrazine Chemical and Physical Properties

Names and Identifiers

• 5-(3-THIENYL)-2-HYDROXYPYRAZINE
• 5-(3-Thienyl)-2(1H)-pyrazinone
• 5-(THIOPHEN-3-YL)PYRAZIN-2-OL
• 2(1H)-Pyrazinone, 5-(3-thienyl)-
• 5-(3-Thienyl)-2-hydroxypyrazine

• Inchi： 1S/C8H6N2OS/c11-8-4-9-7(3-10-8)6-1-2-12-5-6/h1-5H,(H,10,11)
• InChI Key： TWUVYINKFOSTPC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CNC(C=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 0.6
• Topological Polar Surface Area: 69.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 5-(3-Thienyl)-2-hydroxypyrazine

5-(3-Thienyl)-2-hydroxypyrazine (CAS No. 1159817-99-8): A Comprehensive Overview of Its Properties and Applications

In the realm of heterocyclic compounds, 5-(3-Thienyl)-2-hydroxypyrazine (CAS No. 1159817-99-8) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, which combines a pyrazine core with a thienyl substituent, has garnered attention in pharmaceutical research, material science, and organic synthesis. Its molecular formula, C₈H₆N₂OS, reflects a balance of aromaticity and functional versatility, making it a valuable building block for further chemical modifications.

The hydroxypyrazine moiety in this compound is particularly noteworthy, as it introduces hydrogen-bonding capabilities and enhances solubility in polar solvents. Researchers have explored its role in designing bioactive molecules, including potential kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in medicinal chemistry, where its scaffold has been incorporated into compounds targeting inflammatory pathways and metabolic disorders. This aligns with current trends in drug discovery, where heterocyclic compounds are prioritized for their pharmacokinetic properties.

From a synthetic perspective, 5-(3-Thienyl)-2-hydroxypyrazine offers opportunities for cross-coupling reactions, leveraging the reactivity of both the thienyl and pyrazine rings. Its electronic properties have also piqued interest in organic electronics, such as the development of conductive polymers or light-emitting diodes (LEDs). These applications resonate with the growing demand for sustainable materials in renewable energy technologies.

Environmental and safety considerations are paramount when handling this compound. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Its stability under ambient conditions and compatibility with common solvents like DMSO and ethanol facilitate its use in experimental workflows.

In summary, 5-(3-Thienyl)-2-hydroxypyrazine (CAS No. 1159817-99-8) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from drug development to advanced materials—underscore its relevance in contemporary scientific research. As interest in tailored heterocycles grows, this compound is poised to remain a focal point for future discoveries.